Cas no 1001567-49-2 (4-[(2-methoxyphenyl)sulfanyl]piperidine)

• Product name: 4-[(2-methoxyphenyl)sulfanyl]piperidine
• CAS No: 1001567-49-2
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• MDL: MFCD16041998
• CID: 5214544
• PubChem ID: 3283914

4-[(2-methoxyphenyl)sulfanyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(2-methoxyphenyl)thio]-
• 4-[(2-methoxyphenyl)sulfanyl]piperidine

• MDL： MFCD16041998
• Inchi： 1S/C12H17NOS/c1-14-11-4-2-3-5-12(11)15-10-6-8-13-9-7-10/h2-5,10,13H,6-9H2,1H3
• InChI Key： GEQMUQWJGHOHIG-UHFFFAOYSA-N
• SMILES： N1CCC(SC2=CC=CC=C2OC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-[(2-methoxyphenyl)sulfanyl]piperidine

4-[(2-Methoxyphenyl)Sulfanyl]Piperidine: A Comprehensive Overview

The compound with CAS No. 1001567-49-2, commonly referred to as 4-[(2-methoxyphenyl)sulfanyl]piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a sulfanyl group attached to a 2-methoxyphenyl moiety. The sulfanyl group (also known as a thioether group) plays a crucial role in modulating the chemical properties of the molecule, making it versatile for various applications.

Recent studies have highlighted the potential of 4-[(2-methoxyphenyl)sulfanyl]piperidine in drug design and development. Its ability to act as a bioisostere for other functional groups has made it an attractive candidate in medicinal chemistry. For instance, researchers have explored its role as a scaffold for designing inhibitors of key enzymes involved in neurodegenerative diseases. The piperidine ring provides a rigid structure that can be easily modified to enhance bioavailability and target specificity.

The synthesis of 4-[(2-methoxyphenyl)sulfanyl]piperidine involves a multi-step process that typically begins with the preparation of the 2-methoxyphenyl sulfide precursor. This is followed by cyclization reactions to form the piperidine ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability. These developments are particularly important for industrial applications where large-scale production is required.

In terms of physical properties, 4-[(2-methoxyphenyl)sulfanyl]piperidine exhibits a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its sulfur-containing functional group contributes to its distinct odor and reactivity, making it suitable for use in various chemical transformations.

One of the most promising areas of research involving this compound is its application in the development of anti-inflammatory agents. Studies have shown that 4-[(2-methoxyphenyl)sulfanyl]piperidine derivatives can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. This finding has opened new avenues for designing more effective and less toxic anti-inflammatory drugs.

Moreover, the compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block in organic synthesis. Researchers have successfully used it to construct bioactive compounds with diverse pharmacological profiles, further underscoring its versatility.

In conclusion, 4-[(2-methoxyphenyl)sulfanyl]piperidine (CAS No. 1001567-49-2) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in the ongoing quest for innovative chemical solutions.